Cas no 23821-92-3 (Methyl 2,4-diphenyl-5-thiazoleacetate)

Methyl 2,4-diphenyl-5-thiazoleacetate structure
23821-92-3 structure
Product Name:Methyl 2,4-diphenyl-5-thiazoleacetate
CAS No:23821-92-3
MF:C18H15NO2S
MW:309.38220334053
MDL:MFCD00663972
CID:88473
PubChem ID:1476570
Update Time:2025-04-18

Methyl 2,4-diphenyl-5-thiazoleacetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2,4-diphenyl-5-thiazoleacetate
    • (2,4-diphenyl-thiazol-5-yl)-acetic acid methyl ester
    • ACMC-1CL0B
    • AG-E-70006
    • CTK4F2363
    • METHYL (2,4-DIPHENYLTHIAZOL-5-YL)ACETATE
    • Methyl (2,4-diphenyl-1,3-thiazol-5-yl)acetate
    • methyl2-(2,4-diphenylthiazol-5-yl)acetate
    • methyl 2-(2,4-diphenylthiazol-5-yl)acetate
    • methyl 2-(2,4-diphenyl-1,3-thiazol-5-yl)acetate
    • MFCD00663972
    • AKOS005090590
    • 4K-526S
    • 23821-92-3
    • methyl 2-(2, 4-diphenyl-1, 3-thiazol-5-yl)acetate
    • DTXSID30363099
    • MDL: MFCD00663972
    • Inchi: 1S/C18H15NO2S/c1-21-16(20)12-15-17(13-8-4-2-5-9-13)19-18(22-15)14-10-6-3-7-11-14/h2-11H,12H2,1H3
    • InChI Key: CLEANVYWRNZNHG-UHFFFAOYSA-N
    • SMILES: S1C(C2C=CC=CC=2)=NC(C2C=CC=CC=2)=C1CC(=O)OC

Computed Properties

  • Exact Mass: 309.08245
  • Monoisotopic Mass: 309.082
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 67.4A^2

Experimental Properties

  • Color/Form: powder
  • Density: 1.21
  • Boiling Point: 485.1°Cat760mmHg
  • Flash Point: 247.2°C
  • Refractive Index: 1.603
  • PSA: 39.19
  • LogP: 4.19260
  • Solubility: Not determined

Methyl 2,4-diphenyl-5-thiazoleacetate Pricemore >>

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